Cas no 670275-85-1 (tert-butyl 4-(4-(trifluoromethoxy)benzoyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-(4-(trifluoromethoxy)benzoyl)piperidine-1-carboxylate
• CAS No: 670275-85-1
• MF: C₁₈H₂₂F₃NO₄
• MW: 373.366796016693
• MDL: MFCD26398971
• CID: 1714635
• PubChem ID: 68968884
• Update Time: 2025-07-02

tert-butyl 4-(4-(trifluoromethoxy)benzoyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 4-[4-(trifluoromethoxy)benzoyl]-,1,1-dimethylethyl ester
• tert-butyl 4-(4-(trifluoromethoxy)benzoyl)piperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 4-[4-(trifluoromethoxy)benzoyl]-, 1,1-dimethylethyl ester
• F14341
• t-Butyl 4-(4-(trifluoromethoxy)benzoyl)piperidine-1-carboxylate
• 670275-85-1
• tert-Butyl4-(4-(trifluoromethoxy)benzoyl)piperidine-1-carboxylate
• DB-335688
• MFCD26398971
• SCHEMBL4236625
• 4-(4-trifluoromethoxy-benzoyl)-piperidine-1-carboxylic acid tert-butyl ester
• tert-butyl 4-[4-(trifluoromethoxy)benzoyl]piperidine-1-carboxylate

• MDL： MFCD26398971
• Inchi： 1S/C18H22F3NO4/c1-17(2,3)26-16(24)22-10-8-13(9-11-22)15(23)12-4-6-14(7-5-12)25-18(19,20)21/h4-7,13H,8-11H2,1-3H3
• InChI Key： YUAJRYVPKJFWGD-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C(C1CCN(C(=O)OC(C)(C)C)CC1)=O)(F)F

Computed Properties

• Exact Mass: 373.15
• Monoisotopic Mass: 373.15
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8A^2
• XLogP3: 4.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on tert-butyl 4-(4-(trifluoromethoxy)benzoyl)piperidine-1-carboxylate

Introduction to Tert-butyl 4-(4-(trifluoromethoxy)benzoyl)piperidine-1-carboxylate (CAS No. 670275-85-1)

Tert-butyl 4-(4-(trifluoromethoxy)benzoyl)piperidine-1-carboxylate, identified by its CAS number 670275-85-1, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further exploration in drug discovery.

The molecular structure of tert-butyl 4-(4-(trifluoromethoxy)benzoyl)piperidine-1-carboxylate features a piperidine core, which is a common motif in many bioactive molecules due to its ability to interact with biological targets. The presence of a trifluoromethoxy group and a benzoyl moiety enhances its pharmacological potential by contributing to both lipophilicity and electronic properties that are favorable for binding to biological receptors.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Compounds like tert-butyl 4-(4-(trifluoromethoxy)benzoyl)piperidine-1-carboxylate are being extensively studied for their potential applications in treating various diseases, including neurological disorders, inflammation, and cancer. The unique structural features of this compound make it an attractive scaffold for medicinal chemists to modify and optimize for specific therapeutic targets.

The trifluoromethoxy group is particularly noteworthy as it is known to enhance the metabolic stability and binding affinity of drug candidates. This group can also influence the pharmacokinetic properties of the molecule, making it more suitable for oral administration. Additionally, the benzoyl moiety contributes to the compound's solubility and bioavailability, which are critical factors in drug development.

Recent studies have demonstrated the potential of piperidine derivatives in modulating enzyme activity and receptor binding. For instance, modifications of the piperidine ring have been shown to improve the potency and selectivity of drugs targeting enzymes such as kinases and proteases. The compound tert-butyl 4-(4-(trifluoromethoxy)benzoyl)piperidine-1-carboxylate represents a promising example of how structural optimization can lead to the discovery of novel therapeutic agents.

The synthesis of tert-butyl 4-(4-(trifluoromethoxy)benzoyl)piperidine-1-carboxylate involves multiple steps, including the condensation of appropriate precursors under controlled conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yields and purity. These synthetic strategies are essential for producing sufficient quantities of the compound for preclinical and clinical studies.

In preclinical research, tert-butyl 4-(4-(trifluoromethoxy)benzoyl)piperidine-1-carboxylate has shown encouraging results in vitro and in vivo. Studies have indicated that this compound exhibits inhibitory activity against certain enzymes and receptors associated with disease pathways. For example, it has demonstrated potential in reducing inflammation by modulating cytokine production and inhibiting key inflammatory mediators. These findings suggest that further investigation into this compound could lead to the development of new treatments for inflammatory diseases.

The pharmacological profile of tert-butyl 4-(4-(trifluoromethoxy)benzoyl)piperidine-1-carboxylate is also influenced by its interaction with metabolic enzymes. Studies have shown that the presence of the trifluoromethoxy group can protect the molecule from rapid degradation by cytochrome P450 enzymes, thereby extending its half-life in vivo. This property is particularly important for drugs that require prolonged exposure to achieve therapeutic effects.

Ongoing research is focused on exploring additional derivatives of piperidine-based compounds to enhance their therapeutic potential. By modifying various functional groups within the molecule, scientists aim to develop drugs that are more effective, selective, and safe. The compound tert-butyl 4-(4-(trifluoromethoxy)benzoyl)piperidine-1-carboxylate serves as a valuable starting point for these efforts, providing insights into how structural changes can impact biological activity.

The development of new pharmaceuticals is a complex process that requires careful consideration of multiple factors, including efficacy, safety, and manufacturability. The study of compounds like tert-butyl 4-(4-(trifluoromethoxy)benzoyl)piperidine-1-carboxylate contributes to our understanding of how molecular structure influences biological function. This knowledge is crucial for designing drugs that can effectively address unmet medical needs.

In conclusion, tert-butyl 4-(4-(trifluoromethoxy)benzoyl)piperidine-1-carboxylate, with its CAS number 670275-85-1, represents a significant advancement in pharmaceutical research. Its unique structure and promising biological activities make it a valuable candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it holds great potential for improving human health and well-being.